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Compound of Interest

Compound Name: 2,4-Dibromoaniline

Cat. No.: B7723984

Essential Safety and Handling Guide for 2,4-
Dibromoaniline

This guide provides immediate, essential safety protocols, operational plans, and disposal
procedures for handling 2,4-Dibromoaniline in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
minimize risks.

Hazard Identification and Classification

2,4-Dibromoaniline is a hazardous substance that requires careful handling. It is classified as
acutely toxic if swallowed, in contact with skin, or if inhaled.[1][2] It is also known to cause skin
and serious eye irritation, and may cause respiratory irritation.[1][2] Prolonged or repeated
exposure may cause damage to organs, particularly the blood and hematopoietic system.[1]

Summary of Hazards:
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Hazard Classification

Category

Acute Oral Toxicity

Category 3 or 4

Acute Dermal Toxicity Category 4
Acute Inhalation Toxicity Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Irritation Category 2

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory System)

Specific Target Organ Toxicity (Repeated

Exposure)

Category 2 (Blood, Hematopoietic System)

Physical and Chemical Properties

Property Value
CAS Number 615-57-6[2]
Molecular Formula C6H5Br2N|[2]

Molecular Weight 250.92 g/mol [3]
Appearance White to light yellow powder or crystals
Melting Point 78-82 °C[3]
Boiling Point 156 °C at 21 mmHg

. Insoluble in water. Soluble in methanol and
Solubility

toluene.

Odor Rotten-egg like[2]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory when handling 2,4-Dibromoaniline.
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PPE Category

Specification

Purpose

Eye/Face Protection

Chemical safety goggles or a
face shield.[1][4]

Protects against dust particles

and splashes.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber), and a

long-sleeved laboratory coat.

[1]141[5]

Prevents skin contact and

absorption.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
dust is generated, a
NIOSH/MSHA approved
respirator with a P2 (EN 143)

particulate filter is necessary.

[3]4](6]

Prevents inhalation of harmful
dust.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for safety and experimental integrity.

Workflow for Handling 2,4-Dibromoaniline
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Safe Handling Workflow for 2,4-Dibromoaniline

Preparation

Review Safety Data Sheet (SDS)

'

Don Appropriate PPE

l

Prepare Well-Ventilated Workspace
(Chemical Fume Hood)

Hanglling

Weigh Compound Carefully
(Minimize Dust)

'

Dissolve in Appropriate Solvent

l

Transfer Solution Using
Proper Techniques

Cleanup & Disposal

Decontaminate Glassware and Surfaces

'

Segregate and Label Waste

'

Dispose of Waste According to
Institutional and Local Regulations

Click to download full resolution via product page
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Caption: A workflow diagram illustrating the key steps for the safe handling of 2,4-
Dibromoaniline.

Detailed Steps:

e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) before starting any work.[1]
o Ensure all necessary PPE is available and in good condition.

o Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[4]

e Handling:

o

When weighing the solid material, do so carefully to minimize dust generation.[4][7]

[¢]

If creating a solution, add the solid to the solvent slowly.

[¢]

Avoid all contact with skin and eyes.[1] Do not breathe in the dust.[1]

[e]

Wash hands thoroughly after handling.[1][4]
¢ In Case of Exposure:

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing and wash it before reuse. Seek medical attention if irritation occurs.

[1]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical advice if irritation persists.[1][8]

o Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[1]

o Ingestion: Rinse mouth and immediately call a poison center or doctor. Do NOT induce
vomiting.[1][4]
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Storage and Disposal Plan

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][4]

» Keep away from incompatible materials such as acids, acid anhydrides, and acid chlorides.

[1]

e The storage area should be locked up or accessible only to authorized personnel.[1]

Disposal:

¢ Dispose of contents and container to an approved waste disposal plant.[1]

o All waste materials should be considered hazardous.

o Contaminated materials, including empty containers, should be disposed of in the same

manner as the chemical itself.

» Follow all local, state, and federal regulations for hazardous waste disposal.

Disposal Plan Summary:

Waste Type Container

Disposal Route

] ) B Labeled, sealed container for
Solid 2,4-Dibromoaniline )
halogenated solid waste.

Approved hazardous waste

disposal facility.

Solutions of 2,4- Labeled, sealed container for

Dibromoaniline halogenated liquid waste.

Approved hazardous waste

disposal facility.

) Labeled, sealed bag or
Contaminated PPE (gloves, ) ]
container for solid hazardous
etc.)
waste.

Approved hazardous waste

disposal facility.

Disclaimer: This information is intended for guidance and is not a substitute for a thorough

review of the manufacturer's Safety Data Sheet (SDS) and your institution's safety protocols.

Always consult the most current SDS for 2,4-Dibromoaniline before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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